2-Ethyl-3-hydroxybenzaldehyde

• CAS No.: 532966-36-2
• Molecular Formula: C9H10O2
• Molecular Weight: 150.17 g/mol
• IUPAC Name: 2-ethyl-3-hydroxybenzaldehyde
• InChI: InChI=1S/C9H10O2/c1-2-8-7(6-10)4-3-5-9(8)11/h3-6,11H,2H2,1H3
• InChI Key: NKVRHHKKXMGBJV-UHFFFAOYSA-N
• SMILES: CCC1=C(C=CC=C1O)C=O

Description

2-Ethyl-3-hydroxybenzaldehyde (CAS: 532966-36-2) is an aromatic aldehyde with the molecular formula C₉H₁₀O₂ and a molar mass of 150.17 g/mol. Its structure features a benzaldehyde core substituted with an ethyl group at the 2-position and a hydroxyl group at the 3-position . Key physical properties include a density of 1.134 g/cm³, a boiling point of 257°C, and a flash point of 107°C, indicating moderate flammability . The compound’s reactivity arises from its aldehyde and hydroxyl functional groups, enabling participation in condensation, oxidation, and hydrogen-bonding interactions.

Comparison with Similar Compounds

2-Ethyl-3-hydroxybenzaldehyde vs. 3-Hydroxybenzoic Acid

• Functional Groups :
  • 2-Ethyl-3-hydroxybenzaldehyde : Aldehyde (–CHO) and hydroxyl (–OH) groups .
  • 3-Hydroxybenzoic Acid (C₇H₆O₃): Carboxylic acid (–COOH) and hydroxyl (–OH) groups .
• Key Differences :
  • The aldehyde group in 2-ethyl-3-hydroxybenzaldehyde is more reactive toward nucleophilic addition than the carboxylic acid group in 3-hydroxybenzoic acid, which favors acid-base reactions.
  • 3-Hydroxybenzoic acid’s carboxylic acid group enables stronger hydrogen bonding, leading to higher melting points and thermal stability compared to aldehydes .

2-Ethyl-3-hydroxybenzaldehyde vs. 3-Ethynylbenzaldehyde

• Substituent Effects :
  • 2-Ethyl-3-hydroxybenzaldehyde : Ethyl (sp³) and hydroxyl groups enhance hydrophilicity and moderate steric bulk .
  • 3-Ethynylbenzaldehyde (C₈H₆O): Ethynyl (sp-hybridized C≡CH) group introduces linear geometry and high reactivity in click chemistry or polymerization .
• Reactivity :
  • The ethynyl group in 3-ethynylbenzaldehyde facilitates alkyne-specific reactions (e.g., cycloadditions), whereas the ethyl group in 2-ethyl-3-hydroxybenzaldehyde influences steric effects and lipophilicity.

Physical Properties

Property	2-Ethyl-3-hydroxybenzaldehyde	3-Hydroxybenzoic Acid	3-Ethynylbenzaldehyde
Molecular Formula	C₉H₁₀O₂	C₇H₆O₃	C₈H₆O
Molar Mass (g/mol)	150.17	138.12	118.13
Density (g/cm³)	1.134	~1.45 (estimated)	Not reported
Boiling Point (°C)	257	Decomposes	Not reported
Functional Groups	Aldehyde, Hydroxyl	Carboxylic Acid, Hydroxyl	Aldehyde, Ethynyl

Hydrogen Bonding and Crystallization

• 2-Ethyl-3-hydroxybenzaldehyde : The hydroxyl group can form intramolecular hydrogen bonds with the aldehyde oxygen, influencing crystal packing and solubility. Such interactions are less extensive than those in carboxylic acids .
• 3-Hydroxybenzoic Acid : Strong intermolecular hydrogen bonds via –COOH and –OH groups create robust supramolecular networks, as described by Etter’s graph set analysis .
• 3-Ethynylbenzaldehyde: Limited hydrogen-bonding capability due to the absence of –OH, leading to weaker intermolecular forces and lower melting points compared to hydroxylated analogs .